Cas no 83-23-8 (2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-
• CAS No: 83-23-8
• MF: C₁₆H₁₃NO₉S₃
• MW: 459.470721006393
• CID: 724565
• PubChem ID: 66517
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-[(phenylsulfonyl)oxy]-
• 4-amino-5-(benzenesulfonyloxy)naphthalene-2,7-disulfonic acid
• O-Benzenesulfo H acid
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-[(phenylsulfonyl)oxy]-
• 83-23-8
• DTXSID7058888
• 4-Amino-5-((phenylsulphonyl)oxy)naphthalene-2,7-disulphonic acid
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-((phenylsulfonyl)oxy)-
• EINECS 201-460-7
• W-109301
• SCHEMBL8530271
• NS00041259
• 4-Amino-5-[(phenylsulphonyl)oxy]naphthalene-2,7-disulphonic acid

• Inchi： 1S/C16H13NO9S3/c17-14-8-12(27(18,19)20)6-10-7-13(28(21,22)23)9-15(16(10)14)26-29(24,25)11-4-2-1-3-5-11/h1-9H,17H2,(H,18,19,20)(H,21,22,23)
• InChI Key： SZDWYKHYOOGWOF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=C(C=C(C=C2C=1)S(=O)(=O)O)N)OS(C1C=CC=CC=1)(=O)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 458.97500
• Monoisotopic Mass: 458.97524451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 203.27000
• LogP: 5.50670